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Compound of Interest

Compound Name: 1,2-Bis(hydroxyimino)cyclohexane

Cat. No.: B146463

A Comprehensive Technical Guide to 1,2-
Bis(hydroxyimino)cyclohexane (Nioxime)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical, chemical, and biological
properties of 1,2-Bis(hydroxyimino)cyclohexane, also known as Nioxime. It includes a
summary of its quantitative data, detailed experimental protocols for its synthesis, and a
discussion of its known applications and biological activities.

Core Properties

1,2-Bis(hydroxyimino)cyclohexane is a white to beige or brown crystalline powder. Its
structure features a cyclohexane ring with two hydroxyimino (=NOH) groups on adjacent
carbons. This configuration is key to its chemical properties, particularly its ability to act as a
chelating agent.

Physical and Chemical Data

The key physical and chemical properties of 1,2-Bis(hydroxyimino)cyclohexane are
summarized in the table below for easy reference.
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Property Value

Molecular Formula CéH10N20:2

Molecular Weight 142.16 g/mol

Appearance Beige to brown crystalline powder or needles

Melting Point 188-190 °C (decomposes)

Boiling Point 339 °C at 760 mmHg

Solubility 0.8% in water; readily soluble in alcohol, diethyl
ether, and acetone

CAS Number 492-99-9

Spectral Data

e Mass Spectrometry (GC-MS): The mass spectrum shows a molecular ion peak (M+) at m/z
142.[1]

« Infrared (IR) Spectroscopy: Fourier-transform infrared spectroscopy (FTIR) confirms the
presence of N—O and C=N stretches at approximately 1620 cm~* and 1550 cm™1,
respectively.[2]

Note: Detailed *H and 3C NMR spectral data for 1,2-Bis(hydroxyimino)cyclohexane are not
readily available in the public domain literature reviewed for this guide.

Chemical Properties and Reactivity

The chemical behavior of 1,2-Bis(hydroxyimino)cyclohexane is largely dictated by the two
adjacent oxime functional groups.

Chelating Properties

The primary and most well-documented chemical property of this compound is its ability to act
as a bidentate chelating ligand. The two nitrogen atoms of the hydroxyimino groups can
coordinate with various transition metal ions, such as nickel (Ni?*), palladium (Pd?*), cobalt
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(Co?*), and iron (Fe?*), to form stable metal complexes. This property is the basis for its use as
an analytical reagent for the gravimetric and spectrophotometric determination of these metals.

Caption: Chelation of a metal ion by 1,2-Bis(hydroxyimino)cyclohexane.
Experimental Protocols

Synthesis of 1,2-Bis(hydroxyimino)cyclohexane

The following protocol for the synthesis of 1,2-Bis(hydroxyimino)cyclohexane is adapted
from Organic Syntheses.[3]

Materials:

Hydroxylammonium chloride (86.9 g, 1.25 moles)

Potassium hydroxide (85%, 82.4 g, 1.25 moles)

1,2-Cyclohexanedione (prepared separately)

Water

e |ce

Procedure:

e In a 1-liter Erlenmeyer flask, add 200 ml of water and 100 g of cracked ice.
e To this ice-water mixture, add 86.9 g of hydroxylammonium chloride.

e Prepare an ice-cold basic solution by dissolving 82.4 g of 85% potassium hydroxide in 50 ml
of water and then adding 150 g of cracked ice.

e Add the ice-cold potassium hydroxide solution to the hydroxylammonium chloride solution
and shake the mixture thoroughly.

 To this mixture, add a small amount (approximately 0.5 g) of previously synthesized 1,2-
Bis(hydroxyimino)cyclohexane to act as a seed crystal, with stirring.
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Add the 1,2-cyclohexanedione to the hydroxylamine solution.

The product, 1,2-Bis(hydroxyimino)cyclohexane, will precipitate out of the solution.

Collect the precipitate by filtration and wash with cold water.

The crude product can be purified by recrystallization from an ethanol/water mixture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

